Cas no 1858880-66-6 (1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone)

• Product Name: 1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone
• CAS No: 1858880-66-6
• MF: C₁₁H₁₁FOS
• MW: 210.267845392227
• CID: 5252803
• Update Time: 2025-05-19

1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-(prop-2-en-1-ylsulfanyl)ethan-1-one
• 1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone

• Inchi： 1S/C11H11FOS/c1-2-7-14-8-11(13)9-5-3-4-6-10(9)12/h2-6H,1,7-8H2
• InChI Key： JRHGZZZJRVGHFJ-UHFFFAOYSA-N
• SMILES： S(CC=C)CC(C1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone

Professional Introduction to Compound with CAS No. 1858880-66-6 and Product Name: 1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone

The compound identified by the CAS number 1858880-66-6 and the product name 1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of a fluorophenyl group and a prop-2-enylsulfanylethanone moiety imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The fluorophenyl substituent, in particular, is well-known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This feature has been extensively studied and utilized in the design of active pharmaceutical ingredients (APIs) targeting various therapeutic areas. The compound with CAS no. 1858880-66-6 leverages these benefits, making it an intriguing subject for further exploration.

The prop-2-enylsulfanylethanone moiety adds another layer of complexity to the molecule, contributing to its unique reactivity and potential biological activity. Sulfonamide derivatives are widely recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. By integrating this moiety with the fluorophenyl group, the compound exhibits a synergistic effect that could enhance its therapeutic efficacy. This combination has been explored in several research studies, demonstrating promising results in preclinical models.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. The virtual screening of databases has identified several hits, including the one designated as CAS no. 1858880-66-6, which show potential binding interactions with target enzymes and receptors. These computational studies have provided valuable insights into the structural optimization of the molecule, guiding experimental efforts toward improving its pharmacological properties.

Experimental validation of these predictions has been conducted through various biochemical assays and cell-based assays. The compound has shown encouraging results in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated that it may exhibit inhibitory effects on certain cancer-related pathways, making it a candidate for further development in oncology research.

The synthesis of 1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations have been utilized to construct the desired molecular framework efficiently.

The chemical properties of this compound also make it suitable for further derivatization to explore new analogs with enhanced biological activity. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of the molecule. This flexibility is particularly valuable in drug discovery programs where iterative optimization is often necessary to achieve desired therapeutic outcomes.

The safety profile of 1-(2-Fluorophenyl)-2-prop-2-enylsulfanylethanone is another critical aspect that requires thorough evaluation before clinical translation. Preclinical toxicology studies have been initiated to assess its acute and chronic toxicity profiles. These studies aim to identify any potential adverse effects associated with prolonged exposure to the compound, ensuring that it meets safety standards required for human trials.

In conclusion, the compound with CAS no. 1858880-66-6 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. Continued research efforts will focus on optimizing its synthesis, exploring new derivatives, and evaluating its safety profile to pave the way for potential therapeutic applications.